2H-benzo[b][1,4]oxazin-4(3H)-amine hydrochloride

• CAS RN: 51512-01-7
• Molecular Formula: C8H11ClN2O
• Molecular Weight: 186.64 g/mol
• IUPAC Name: 2,3-dihydro-1,4-benzoxazin-4-amine;hydrochloride
• InChI: InChI=1S/C8H10N2O.ClH/c9-10-5-6-11-8-4-2-1-3-7(8)10;/h1-4H,5-6,9H2;1H
• InChI Key: YEJYEKOJTWFBFJ-UHFFFAOYSA-N
• SMILES: C1COC2=CC=CC=C2N1N.Cl

Description

2H-benzo[b][1,4]oxazin-4(3H)-amine hydrochloride is a chemical compound that belongs to the class of benzoxazines. It is a yellowish solid. The molecular formula of this compound is not explicitly mentioned in the search results, but a similar compound, 2-(7-Methyl-2-oxo-2H-benzo[b][1,4]oxazin-4(3H)-yl)acetic acid, has a molecular formula of C11H11NO4.

Synthesis Analysis

The synthesis of 2H-benzo[b][1,4]oxazin-4(3H)-amine hydrochloride involves several steps. One method involves a one-pot regioselective synthesis of 7-Bromo-2H-Benzo[b][1,4]Oxazin-3(4H)-One linked Isoxazole Hybrids via copper (I) catalyzed one-pot reaction. Another method involves an efficient and mild one-pot convergent synthesis protocol through the Mitsunobu reaction and sequential cyclization.

Physical And Chemical Properties Analysis

2H-benzo[b][1,4]oxazin-4(3H)-amine hydrochloride is a yellowish solid. It has a melting point of 175–177°C and 133-135 oC. The compound’s 1H NMR and 13C NMR data are also provided.